Thorium-226 is a radioactive isotope of thorium with an atomic mass of approximately 226 atomic mass units and a half-life of about 30.57 minutes. It is produced through the decay of uranium-230, which itself is a decay product of thorium-232. Thorium-226 undergoes alpha decay, emitting alpha particles and transforming into radium-222, which is a member of the decay chain that begins with uranium-238. Due to its relatively short half-life, thorium-226 is primarily of interest in specific applications, particularly in the field of medical isotopes and targeted alpha therapy.
Additionally, thorium-226 can participate in complexation reactions with ligands, especially in the context of targeted alpha therapy where chelation agents are used to stabilize the isotope for therapeutic purposes .
Thorium-226 can be synthesized through nuclear reactions involving heavier isotopes. One method involves irradiating thorium-232 with neutrons or charged particles, leading to the formation of protactinium-230, which subsequently decays into uranium-230 and eventually into thorium-226. The specific nuclear reaction can be summarized as:
This process is often conducted in specialized nuclear reactors or particle accelerators designed for isotope production .
Thorium-226 has several notable applications:
Studies on the interactions of thorium-226 focus on its chelation with various ligands for medical applications. Research has demonstrated that ligands containing hydroxypyridinonate or picolinic acid moieties can effectively chelate thorium-226, enhancing its stability and bioavailability for therapeutic use. For instance, preliminary studies indicate that heating these ligands can significantly improve their chelation efficiency with thorium-226 .
Thorium-226 shares similarities with several other isotopes within the thorium series and related elements. Here are some comparable compounds:
| Compound | Half-Life | Type | Notable Characteristics |
|---|---|---|---|
| Thorium-232 | 1.405 × 10^10 years | Stable | Most abundant isotope of thorium; used in nuclear reactors. |
| Thorium-228 | 1.9125 years | Radioactive | Decays into radium-224; used in radiotherapy research. |
| Uranium-230 | 100,000 years | Radioactive | Parent isotope of thorium-226; involved in uranium-thorium dating methods. |
| Protactinium-230 | 25 days | Radioactive | Precursor to uranium-230; important for understanding decay chains. |
Uniqueness: Thorium-226's relatively short half-life makes it particularly useful for applications requiring rapid decay properties compared to its longer-lived counterparts like thorium-232 and uranium-230. Its role in targeted alpha therapy also distinguishes it from other isotopes that may not have similar therapeutic applications .
Thorium-226 contains 90 protons and 136 neutrons, giving it a neutron-to-proton ratio of 1.51 [3] [10]. This ratio is slightly higher than the stability threshold for heavy nuclei, contributing to its unstable nature [9] [12].
The neutron distribution in Thorium-226 extends to the 1i11/2 shell, with the 136 neutrons filling shells up to this level [7] [10]. The proton distribution is complete up to the 1h9/2 shell, with the final 8 protons partially filling this shell [7] [3].
Table 2: Nuclear Shell Configuration of Thorium-226 (Z=90, N=136)
| Shell | Proton Occupancy | Neutron Occupancy | Cumulative Protons | Cumulative Neutrons |
|---|---|---|---|---|
| 1s1/2 | 2 | 2 | 2 | 2 |
| 1p3/2 | 4 | 4 | 6 | 6 |
| 1p1/2 | 2 | 2 | 8 | 8 |
| 1d5/2 | 6 | 6 | 14 | 14 |
| 1d3/2 | 4 | 4 | 18 | 18 |
| 2s1/2 | 2 | 2 | 20 | 20 |
| 1f7/2 | 8 | 8 | 28 | 28 |
| 1f5/2 | 6 | 6 | 34 | 34 |
| 2p3/2 | 4 | 4 | 38 | 38 |
| 2p1/2 | 2 | 2 | 40 | 40 |
| 1g9/2 | 10 | 10 | 50 | 50 |
| 1g7/2 | 8 | 8 | 58 | 58 |
| 2d5/2 | 6 | 6 | 64 | 64 |
| 2d3/2 | 4 | 4 | 68 | 68 |
| 3s1/2 | 2 | 2 | 70 | 70 |
| 1h11/2 | 12 | 12 | 82 | 82 |
| 1h9/2 | 8 | 10 | 90 | 92 |
| 2f7/2 | 0 | 8 | 90 | 100 |
| 2f5/2 | 0 | 6 | 90 | 106 |
| 3p3/2 | 0 | 4 | 90 | 110 |
| 3p1/2 | 0 | 2 | 90 | 112 |
| 1i13/2 | 0 | 14 | 90 | 126 |
| 1i11/2 | 0 | 10 | 90 | 136 |
The neutron number N=136 places Thorium-226 between the major shell closures at N=126 and N=184, indicating that it is not at a magic number, which contributes to its instability [3] [7]. The distribution of neutrons and protons in Thorium-226 results in a deformed nucleus, as it is far from the spherical configurations associated with magic numbers [7] [9].
Thorium-226 is characterized by significant instability, as evidenced by its short half-life of 30.57 minutes [3] [10]. This instability is primarily due to its neutron-to-proton ratio and its position in the nuclear landscape [9] [12].
Table 3: Nuclear Stability Characteristics of Thorium-226
| Characteristic | Value | Explanation |
|---|---|---|
| Neutron-to-Proton Ratio (N/Z) | 1.51 (136/90) | Higher than stable N/Z ratio (~1.5 for heavy nuclei), contributing to instability |
| Binding Energy per Nucleon | ~7.6 MeV/nucleon (estimated) | Lower than maximum (~8.8 MeV/nucleon), indicating reduced stability |
| Decay Mode | Alpha decay (100%) | Alpha emission indicates instability typical of heavy nuclei |
| Half-life | 30.57 minutes | Short half-life indicates significant instability |
| Nuclear Deformation | Likely deformed (far from magic numbers) | Nuclei far from magic numbers tend to be deformed, reducing stability |
| Pairing Energy | Enhanced (even-even nucleus) | Even-even nuclei have enhanced stability due to nucleon pairing |
| Shell Closure Proximity | N=136 (between N=126 and N=184 shells) | Not near a magic number, reducing stability |
| Stability Classification | Unstable | Classified as unstable due to short half-life and decay characteristics |
Thorium-226 decays exclusively through alpha emission with a decay energy of 6.4525 MeV, transforming into Radium-222 [3] [5]. The high decay energy correlates with its short half-life, following the general inverse relationship between decay energy and half-life observed in radioactive nuclei [3] [12].
Despite being an even-even nucleus, which typically provides some additional stability through nucleon pairing, Thorium-226 remains highly unstable due to other factors such as its neutron excess and nuclear deformation [7] [9]. The nucleus is likely deformed rather than spherical, as it is far from the magic numbers that would promote a spherical configuration [7] [2].
Isotones are nuclei with the same number of neutrons but different numbers of protons, while isobars are nuclei with the same mass number but different numbers of protons and neutrons [3] [10]. Thorium-226 has several isotones (N=136) and isobars (A=226) that provide context for understanding its nuclear properties [3] [11].
Table 4: Isotones of Thorium-226 (N=136)
| Nuclide | Z | N | A |
|---|---|---|---|
| 216Hg | 80 | 136 | 216 |
| 217Tl | 81 | 136 | 217 |
| 218Pb | 82 | 136 | 218 |
| 219Bi | 83 | 136 | 219 |
| 220Po | 84 | 136 | 220 |
| 221At | 85 | 136 | 221 |
| 222Rn | 86 | 136 | 222 |
| 223Fr | 87 | 136 | 223 |
| 224Ra | 88 | 136 | 224 |
| 225Ac | 89 | 136 | 225 |
| 226Th | 90 | 136 | 226 |
| 227Pa | 91 | 136 | 227 |
| 228U | 92 | 136 | 228 |
| 229Np | 93 | 136 | 229 |
| 230Pu | 94 | 136 | 230 |
The isotones of Thorium-226 range from Mercury-216 (Z=80) to Plutonium-230 (Z=94), all sharing the neutron number N=136 [3] [10]. These isotones generally show increasing stability as the atomic number increases toward the proton magic number Z=82 (Lead) and then decreasing stability as Z increases further [7] [10].
Table 5: Isobars of Thorium-226 (A=226)
| Nuclide | Z | N | A |
|---|---|---|---|
| 226Po | 84 | 142 | 226 |
| 226At | 85 | 141 | 226 |
| 226Rn | 86 | 140 | 226 |
| 226Fr | 87 | 139 | 226 |
| 226Ra | 88 | 138 | 226 |
| 226Ac | 89 | 137 | 226 |
| 226Th | 90 | 136 | 226 |
| 226Pa | 91 | 135 | 226 |
| 226U | 92 | 134 | 226 |
| 226Np | 93 | 133 | 226 |
The isobars of Thorium-226 include nuclei from Polonium-226 (Z=84) to Neptunium-226 (Z=93) [3] [11]. Among these isobars, Radium-226 (Z=88) is particularly notable as it is part of the Uranium-238 decay chain and has a much longer half-life of 1600 years compared to Thorium-226 [6] [12].
Thorium has multiple isotopes with varying nuclear properties, and comparing Thorium-226 with these isotopes provides valuable insights into nuclear structure and stability trends [2] [10].
Table 6: Comparison of Thorium Isotopes
| Isotope | Mass Number | Neutron Number | Half-life | Decay Mode | Decay Energy | Natural Abundance |
|---|---|---|---|---|---|---|
| Thorium-226 | 226 | 136 | 30.57 min | α → 222Ra | 6.4525 MeV | 0% |
| Thorium-227 | 227 | 137 | 18.697 d | α → 223Ra | 6.1466 MeV | 0% |
| Thorium-228 | 228 | 138 | 1.9116 y | α → 224Ra | 5.5202 MeV | trace |
| Thorium-229 | 229 | 139 | 7880 y | α → 225Ra | 5.1676 MeV | trace |
| Thorium-230 | 230 | 140 | 75,380 y | α → 226Ra | 4.7700 MeV | trace |
| Thorium-232 | 232 | 142 | 1.405×10^10 y | α → 228Ra | 4.0816 MeV | 100% |
A clear trend emerges when comparing these isotopes: as the neutron number increases, the half-life increases dramatically while the alpha decay energy decreases [2] [10] [12]. Thorium-226, with the lowest neutron number among these isotopes, has the highest decay energy and shortest half-life, making it the most unstable [3] [10].
The neutron-to-proton ratio also increases with mass number, from 1.51 for Thorium-226 to 1.58 for Thorium-232 [10] [12]. This increasing N/Z ratio contributes to the greater stability of the heavier isotopes, with Thorium-232 being the only naturally abundant isotope due to its extremely long half-life of 14.05 billion years [2] [12].
The nuclear structure of Thorium isotopes also shows interesting patterns, with Thorium-226 through Thorium-230 exhibiting symmetry-breaking characteristics [7] [2]. Research indicates that these isotopes are not fully symmetrical nuclei and can be represented by adding perturbed terms to express symmetry breaking in nuclear models [7] [2].